Cas no 1031577-95-3 (7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione)
1031577-95-3 structure
Product Name:7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
CAS No:1031577-95-3
MF:C12H10N4O3
MW:258.2328
CID:5310265
Update Time:2025-07-10
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-Methoxy-phenyl)-2H,7H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
- 1,2,4-Triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione, 7-(4-methoxyphenyl)-
- 7-(4-Methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione
- 7-(4-methoxyphenyl)-2H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
- HMS3435C13
- 7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
-
- Inchi: 1S/C12H10N4O3/c1-19-9-4-2-8(3-5-9)15-6-7-16-10(11(15)17)13-14-12(16)18/h2-7H,1H3,(H,14,18)
- InChI Key: VNJAGRFEENVCOI-UHFFFAOYSA-N
- SMILES: O=C1C2=NN([H])C(N2C([H])=C([H])N1C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 466
- XLogP3: 0.6
- Topological Polar Surface Area: 74.2
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6660-6372-2μmol |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-5μmol |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-10μmol |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-20μmol |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-1mg |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-2mg |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-3mg |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-4mg |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-5mg |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6660-6372-10mg |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
1031577-95-3 | 10mg |
$79.0 | 2023-09-07 |
7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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